tert-Butyl 1-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

• IUPAC Name: tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-4-8-6-11(8,12)7-13/h8,13H,4-7H2,1-3H3
• InChI Key: NOSRZTLSBWIBHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1(C2)CO
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

Tert-Butyl 1-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (TBHCA) is a compound that has recently been studied in the scientific community. It is a five-membered ring system that contains a tert-butyl group, a hydroxymethyl group, an azabicyclo group, and two carboxylate groups. TBHCA has been found to have a variety of applications in scientific research, including synthesis methods, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthesis Improvements

Researchers have developed efficient and scalable routes for synthesizing enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate. This method, starting from commercially available chiral lactone, includes an innovative epimerization/hydrolysis step, significantly improving upon previous approaches and allowing production in kilogram quantities (Maton et al., 2010).

Stereoselective Synthesis

A stereoselective synthesis of (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has been achieved. The cyclopropanation step's stereoselectivity was controlled by modifying the functional group at C-α, showcasing an advancement in precision synthesis methods (Wang Gan et al., 2013).

Synthesis of Stereoisomers

Researchers have developed a synthesis for all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid. This method shortens known literature procedures and includes an optical resolution step for obtaining pure cis or trans acid, enhancing the synthesis of unnatural amino acids (Bakonyi et al., 2013).

Synthesis and Molecular Structure

The synthesis and molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate have been explored. This compound, synthesized from an ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt, has a bicyclo[2.2.2]octane structure with a lactone moiety and a piperidine ring, present in a 1:1 ratio of diastereomers in the crystal (Moriguchi et al., 2014).

Antimalarial Activities

Derivatives of ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate were synthesized and evaluated for their antimalarial activities against P. falciparum, demonstrating potential therapeutic applications in the field of medicinal chemistry (Ningsanont et al., 2003).